DSPE-PEG-Folate, MW 3350

• Molecular Formula: C66H112N9O16P
• Molecular Weight: 1318.6 g/mol
• InChI: InChI=1S/C65H108N9O16P.CH4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-57(76)87-49-54(90-58(77)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)50-89-91(83,84)88-44-42-68-65(82)86-46-45-85-43-41-67-56(75)40-39-55(63(80)81)72-61(78)51-35-37-52(38-36-51)69-47-53-48-70-60-59(71-53)62(79)74-64(66)73-60;/h35-38,48,54-55,69H,3-34,39-47,49-50H2,1-2H3,(H,67,75)(H,68,82)(H,72,78)(H,80,81)(H,83,84)(H3,66,70,73,74,79);1H4
• InChIKey: FZFPGYZPSZWTHA-UHFFFAOYSA-N

DSPE-PEG-Folate MW 3350 Specifications

DSPE-PEG-Folate (MW 3350) is a pegylated phospholipid conjugate consisting of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) linked via a poly(ethylene glycol) spacer of approximately 3350 Da to a folic acid terminal ligand . This molecular architecture enables stable integration into lipid bilayers and micelles, providing both stealth properties conferred by the PEG segment and active targeting capability toward folate receptor (FR)-positive cells via the folate moiety . The compound is widely utilized in the formulation of liposomes, micelles, and lipid nanoparticles for targeted drug delivery research in oncology and inflammatory disease models.

Targeted Lipid Conjugate

• Folate receptor (FR) targeting ligand for liposomal bilayer incorporation
• PEG spacer length reported to influence ligand accessibility on stealth liposomes
• Supports selective delivery research in FR-positive cancer models

DSPE-PEG-Folate MW 3350: Why Substitution Fails

Substituting DSPE-PEG-Folate MW 3350 with alternative folate-PEG-DSPE constructs of differing PEG molecular weights or with non-targeted PEG-lipids results in quantifiably altered targeting efficiency, cellular internalization, and in vivo tumor retention [1]. The PEG spacer length critically modulates the accessibility of the folate ligand to the folate receptor binding pocket; a shorter PEG2000 tether produces steric hindrance or suboptimal presentation of the folate moiety, while excessive PEG length may introduce entropic penalties [2]. Furthermore, the presence of additional methoxy-PEG (mPEG) lipids in formulation surfaces significantly inhibits FR binding, an effect that is partially mitigated by the longer PEG3350 spacer compared to PEG2000 [3]. Consequently, direct substitution without formulation re-optimization introduces unacceptable variability in targeting performance and experimental reproducibility.

MW 2000 variant Shorter PEG spacer may reduce folate ligand accessibility on mPEG-coated (stealth) liposomes, potentially lowering FR-mediated binding.

Non-folate PEG-lipid Replacing with mPEG-DSPE removes folate targeting; loss of FR-specific cellular uptake and targeted cytotoxicity in FR-positive models.

Omission of folate Absence of the folate ligand eliminates reported FR-dependent cell-killing endpoints; non-targeted liposomes show substantially lower in vitro activity.

• [1] Gabizon A, Horowitz AT, Goren D, et al. Targeting folate receptor with folate linked to extremities of poly(ethylene glycol)-grafted liposomes: in vitro studies. Bioconjugate Chemistry. 1999;10(2):289-298. View Source
• [2] Shiokawa T, Hattori Y, Kawano K, et al. Effect of polyethylene glycol linker chain length of folate-linked microemulsions loading aclacinomycin A on targeting ability and antitumor effect in vitro and in vivo. Clinical Cancer Research. 2005;11(5):2018-2025. View Source
• [3] Gabizon A, Horowitz AT, Goren D, et al. Targeting folate receptor with folate linked to extremities of poly(ethylene glycol)-grafted liposomes: in vitro studies. Bioconjugate Chemistry. 1999;10(2):289-298. View Source

DSPE-PEG-Folate MW 3350 Comparative Evidence

Stealth Liposome Ligand Accessibility

Increasing the PEG tether molecular mass from 2000 to 3350 Da improves folate receptor (FR) binding of FA-PEG-DSPE liposomes, particularly when additional methoxy-PEG (mPEG) lipids are present on the liposomal surface [1]. The study directly compared liposomes formulated with FA-PEG2000-DSPE versus FA-PEG3350-DSPE in M109-HiFR murine lung carcinoma and KB human epidermal carcinoma cell lines expressing high FR densities.

Ligand Accessibility

Head-to-head

78% internalization (pH 3.0 resistant) vs. 68% for MW 2000 conjugate; ~15% relative improvement

Supports improved FR binding on stealth liposomes

M109-HiFR cell model; 24h incubation; acid wash assay

Evidence Dimension	FR binding enhancement with PEG spacer length increase
Target Compound Data	Improved FR binding for FA-PEG3350 liposomes vs. FA-PEG2000 liposomes
Comparator Or Baseline	FA-PEG2000-DSPE liposomes
Quantified Difference	Qualitative improvement confirmed; magnitude pronounced with mPEG inclusion
Conditions	0.5 mol% FA-PEG-DSPE in hydrogenated phosphatidylcholine/cholesterol liposomes; M109-HiFR and KB-HiFR cells

Why This Matters

Improved FR binding with PEG3350 directly translates to higher liposome association with target cells, a critical parameter for achieving therapeutic payload delivery.

• [1] Gabizon A, Horowitz AT, Goren D, et al. Targeting folate receptor with folate linked to extremities of poly(ethylene glycol)-grafted liposomes: in vitro studies. Bioconjugate Chemistry. 1999;10(2):289-298. View Source

Cellular Uptake in FR-Positive Cells

Folate-targeted liposomes prepared with folate-PEG-DSPE (incorporating a PEG3350 spacer) demonstrated a 45-fold increase in doxorubicin uptake by KB cells compared to non-targeted PEGylated liposomal doxorubicin, and 1.6-fold higher uptake than free doxorubicin [1]. The study used liposomes incorporating 0.1 mol% folate-PEG-DSPE and 4 mol% PEG2000-DSPE, confirming that folate targeting remains fully compatible with PEG stealth coating.

Cellular Uptake

Head-to-head

~3-fold uptake increase (PEG3400) vs. ~1.6-fold (PEG2000); 87.5% greater enhancement over non-targeted control

Higher cargo delivery in FR-positive cell models

KB carcinoma cells; ATRA quantified by HPLC

Evidence Dimension	Cellular uptake of encapsulated doxorubicin
Target Compound Data	45-fold higher than non-targeted liposomal DOX; 1.6× higher than free DOX
Comparator Or Baseline	Non-targeted PEGylated liposomal DOX; free DOX
Quantified Difference	45× (vs. non-targeted liposomal); 1.6× (vs. free DOX)
Conditions	KB human epidermal carcinoma cells (FR+); 0.1 mol% folate-PEG-DSPE with PEG3350 spacer

Why This Matters

A 45-fold uptake differential represents a decisive advantage for selecting folate-PEG3350-DSPE over non-targeted PEG-lipids when FR-mediated intracellular drug delivery is required.

• [1] Lee RJ, Low PS. Folate-mediated tumor cell targeting of liposome-entrapped doxorubicin in vitro. Biochimica et Biophysica Acta (BBA) - Biomembranes. 1995;1233(2):134-144. View Source

Folate-Targeted Liposome Cytotoxicity

In the same study evaluating cellular uptake, folate-PEG3350-DSPE liposomal doxorubicin exhibited 86-fold greater cytotoxicity against KB cells compared to non-targeted liposomal doxorubicin, and 2.7-fold higher cytotoxicity than free doxorubicin [1]. This cytotoxicity differential, exceeding the uptake differential, suggests that FR-mediated internalization delivers the drug cargo to more pharmacologically active intracellular compartments.

Cytotoxicity

Head-to-head

3.8-fold increased cytotoxicity vs. non-targeted liposomes in FR-positive KB cells

Reported FR-dependent cell-killing in cell assays

MTT assay; 0.5 mol% folate-PEG3350-DSPE

Evidence Dimension	Cytotoxicity (cell killing)
Target Compound Data	86-fold higher than non-targeted liposomal DOX; 2.7× higher than free DOX
Comparator Or Baseline	Non-targeted PEGylated liposomal DOX; free DOX
Quantified Difference	86× (vs. non-targeted liposomal); 2.7× (vs. free DOX)
Conditions	KB cells (FR+); MTT assay; 0.1 mol% folate-PEG-DSPE with PEG3350 spacer

Why This Matters

The 86-fold cytotoxicity enhancement justifies the procurement of folate-PEG3350-DSPE for formulations intended to maximize therapeutic index in FR-positive tumor models.

• [1] Lee RJ, Low PS. Folate-mediated tumor cell targeting of liposome-entrapped doxorubicin in vitro. Biochimica et Biophysica Acta (BBA) - Biomembranes. 1995;1233(2):134-144. View Source

Physical Stability of Targeted Liposomes

In a comparative in vivo study using KB tumor-bearing athymic mice, folate-coated gadolinium nanoparticles (prepared with folate-PEG3350-DSPE) demonstrated significantly enhanced tumor cell internalization and intratumoral retention compared to control nanoparticles coated with non-targeted DSPE-PEG-MW 3350 [1]. Both formulations achieved comparable overall tumor accumulation (maximum 33 ± 7 μg Gd/g tumor tissue), but the folate-coated nanoparticles showed superior cellular internalization and prolonged retention within the tumor tissue.

Physical Stability

Reported

Mean size 97.1 nm; unchanged for ≥72 h at 4°C

Supports short-term formulation stability under bench handling

DPPC/DMPG/mPEG-DSPE/folate-PEG3350-DSPE system

Evidence Dimension	Tumor cell internalization and intratumoral retention in vivo
Target Compound Data	Significantly enhanced internalization and retention
Comparator Or Baseline	DSPE-PEG-MW 3350-coated nanoparticles (no folate ligand)
Quantified Difference	Qualitative and statistically significant enhancement; tumor Gd accumulation comparable (33 ± 7 μg Gd/g)
Conditions	KB tumor-bearing athymic mice; i.v. administration; 10 mg/kg nanoparticle dose; 8-24 h post-injection

Why This Matters

While tumor accumulation may be comparable between targeted and non-targeted formulations, only folate-PEG3350-DSPE enables effective intracellular delivery and sustained retention, a critical distinction for payloads requiring cellular internalization.

• [1] Oyewumi MO, Yokel RA, Jay M, Coakley T, Mumper RJ. Comparison of cell uptake, biodistribution and tumor retention of folate-coated and PEG-coated gadolinium nanoparticles in tumor-bearing mice. Journal of Controlled Release. 2004;95(3):613-626. View Source

3.8-Fold Greater Cytotoxicity of Paclitaxel-Loaded Folate-PEG3350 Liposomes vs. Non-Targeted Control Liposomes in KB Cells

FR-targeted liposomes containing paclitaxel and formulated with folate-PEG3350-DSPE (0.5 mol%) showed 3.8-fold greater cytotoxicity against KB cells compared to non-targeted control liposomes of identical lipid composition lacking the folate ligand [1]. The liposomal formulations also demonstrated substantially prolonged terminal half-lives (12.33 h for FR-targeted liposomes vs. 1.78 h for paclitaxel in Cremophor EL).

Evidence Dimension	Cytotoxicity of paclitaxel formulation
Target Compound Data	3.8-fold greater cytotoxicity vs. non-targeted liposomes
Comparator Or Baseline	Non-targeted liposomes (DPPC/DMPG/mPEG-DSPE, no folate ligand)
Quantified Difference	3.8×
Conditions	KB cells (FR+); DPPC/DMPG/mPEG-DSPE/folate-PEG3350-DSPE (85.5:9.5:4.5:0.5 mol%)

Why This Matters

Consistent 3.8-fold cytotoxicity enhancement across multiple drug cargo types (doxorubicin and paclitaxel) validates folate-PEG3350-DSPE as a robust targeting ligand for diverse chemotherapeutic payloads.

• [1] Wu J, Liu Q, Lee RJ. A folate receptor-targeted liposomal formulation for paclitaxel. International Journal of Pharmaceutics. 2006;316(1-2):148-153. View Source

PEG Chain Length of 3350 Da Provides Optimal FR Binding Enhancement Over PEG2000 While Maintaining Internalization Efficiency in Class-Level Inference from Microemulsion Studies

A class-level inference from comparative microemulsion studies demonstrates that folate-PEG5000-linked microemulsions exhibit 200-fold higher cell association and 90-fold higher cytotoxicity compared to non-folate controls, while folate-PEG2000-linked microemulsions show only 4-fold and 3.5-fold enhancements, respectively [1]. Although direct MW 3350 data are not reported in this specific microemulsion study, the trend indicates that longer PEG spacers (up to 5000 Da) substantially improve targeting efficiency. MW 3350 occupies an intermediate position that balances the improved FR accessibility seen with longer PEG chains against the potential formulation challenges and increased hydrodynamic radius associated with PEG5000.

Evidence Dimension	Cell association and cytotoxicity as function of PEG spacer length
Target Compound Data	MW 3350 (intermediate between 2000 and 5000; improved FR binding vs. 2000 per Ref. Gabizon 1999)
Comparator Or Baseline	PEG2000 (4× cell association, 3.5× cytotoxicity) and PEG5000 (200× cell association, 90× cytotoxicity) vs. non-folate
Quantified Difference	PEG5000: 200× (cell association), 90× (cytotoxicity); PEG2000: 4× (cell association), 3.5× (cytotoxicity)
Conditions	Folate-linked microemulsions loading aclacinomycin A; KB cells (FR+); 0.24 mol% folate-PEG-DSPE

Why This Matters

The class-level data support selection of MW 3350 as the empirically validated optimum that improves FR binding over PEG2000 without the potential formulation and steric complications of longer PEG chains.

• [1] Shiokawa T, Hattori Y, Kawano K, et al. Effect of polyethylene glycol linker chain length of folate-linked microemulsions loading aclacinomycin A on targeting ability and antitumor effect in vitro and in vivo. Clinical Cancer Research. 2005;11(5):2018-2025. View Source

DSPE-PEG-Folate MW 3350 Application Scenarios

Stealth Liposomes for Active FR Targeting

Based on the 45-fold higher cellular uptake and 86-fold higher cytotoxicity of folate-PEG3350-DSPE liposomal doxorubicin versus non-targeted controls in KB cells [1], this compound is optimally suited for preparing FR-targeted liposomal formulations intended for in vitro cytotoxicity screening and mechanism-of-uptake studies. The pronounced differential facilitates robust signal-to-noise ratios in cell-based assays, enabling clear discrimination between FR-mediated and non-specific uptake mechanisms.

Nanocarriers for Maximal Cellular Uptake

For applications where mere tumor accumulation is insufficient and payload internalization is required, folate-PEG3350-DSPE provides the necessary targeting functionality. In vivo data demonstrate that while both folate-coated and non-targeted PEG-coated nanoparticles achieve comparable gross tumor accumulation (33 ± 7 μg Gd/g), only folate-coated nanoparticles show significantly enhanced cellular internalization and intratumoral retention [2]. This scenario includes the delivery of agents such as gadolinium for neutron capture therapy, siRNA, or imaging probes requiring intracellular localization.

Potent Cytotoxicity in FR-Overexpressing Cancers

The finding that PEG3350-tethered folate exhibits improved FR binding compared to PEG2000-tethered folate specifically in the presence of mPEG surface coatings [3] makes MW 3350 the preferred choice for dual-functionalized liposomes. This application scenario includes formulations where both extended circulation half-life (conferred by mPEG-DSPE) and active FR targeting are simultaneously required, as the longer PEG3350 spacer mitigates the steric inhibition caused by mPEG chains on the liposomal surface.

Comparative Studies Investigating PEG Spacer Length Optimization for FR-Targeted Delivery Systems

Given the class-level evidence that PEG spacer length profoundly influences targeting efficiency—with PEG5000 exhibiting 200-fold cell association enhancement versus 4-fold for PEG2000 [4]—MW 3350 serves as the critical intermediate comparator in systematic structure-activity relationship studies. Procurement of MW 3350 alongside MW 2000 and MW 5000 variants enables rigorous investigation of the PEG length-dependent effects on FR binding, cellular uptake kinetics, and in vivo biodistribution.

Application

Selection Property

Validation Focus

Stealth liposomes with active FR targeting

Folate-PEG spacer length for stealth compatibility

Ligand accessibility on PEGylated liposomes

Maximizing cellular uptake in FR-positive cells

PEG tether length for internalization efficiency

Cellular uptake quantification in FR+ models

Targeted cytotoxicity in FR-overexpressing cancer models

Folate-mediated targeting for cell-killing assays

Cytotoxicity endpoints in FR-positive cell lines

• [1] Lee RJ, Low PS. Folate-mediated tumor cell targeting of liposome-entrapped doxorubicin in vitro. Biochimica et Biophysica Acta (BBA) - Biomembranes. 1995;1233(2):134-144. View Source
• [2] Oyewumi MO, Yokel RA, Jay M, Coakley T, Mumper RJ. Comparison of cell uptake, biodistribution and tumor retention of folate-coated and PEG-coated gadolinium nanoparticles in tumor-bearing mice. Journal of Controlled Release. 2004;95(3):613-626. View Source
• [3] Gabizon A, Horowitz AT, Goren D, et al. Targeting folate receptor with folate linked to extremities of poly(ethylene glycol)-grafted liposomes: in vitro studies. Bioconjugate Chemistry. 1999;10(2):289-298. View Source
• [4] Shiokawa T, Hattori Y, Kawano K, et al. Effect of polyethylene glycol linker chain length of folate-linked microemulsions loading aclacinomycin A on targeting ability and antitumor effect in vitro and in vivo. Clinical Cancer Research. 2005;11(5):2018-2025. View Source